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Compound of Interest

Compound Name: GR 55562 dihydrochloride

Cat. No.: B1672125 Get Quote

Technical Support Center: GR 55562
Dihydrochloride
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the stability and proper storage of GR 55562
dihydrochloride. The information is presented in a question-and-answer format to directly

address common issues encountered during experiments.

Frequently Asked Questions (FAQs)
Q1: What are the recommended storage conditions for solid GR 55562 dihydrochloride?

A: There are slight variations in storage recommendations from different suppliers. For optimal

stability, it is recommended to store solid GR 55562 dihydrochloride at +4°C under

desiccating conditions. Some suppliers also list -20°C as an acceptable long-term storage

temperature.

Q2: How should I prepare and store stock solutions of GR 55562 dihydrochloride?

A: GR 55562 dihydrochloride is soluble in water. For stock solutions, dissolve the compound

in sterile, purified water. It is advisable to prepare concentrated stock solutions to minimize the

volume of solvent added to your experimental system. Once prepared, aliquot the stock
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solution into single-use vials to avoid repeated freeze-thaw cycles, which can degrade the

compound.

Q3: What is the stability of GR 55562 dihydrochloride in aqueous solution?

A: The stability of GR 55562 dihydrochloride in aqueous solution is dependent on the storage

temperature. For long-term storage, it is recommended to keep stock solutions at -80°C. For

shorter periods, -20°C is also acceptable.

Q4: Can I store GR 55562 dihydrochloride solutions at room temperature?

A: It is not recommended to store solutions of GR 55562 dihydrochloride at room temperature

for extended periods. If required for your experimental setup, prepare fresh solutions or thaw a

stock solution just before use and keep it on ice.

Troubleshooting Guide
Issue: Inconsistent or unexpected experimental results.

This could be related to the degradation of GR 55562 dihydrochloride. Follow this

troubleshooting workflow to identify the potential cause:
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Troubleshooting Inconsistent Results with GR 55562
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Caption: Troubleshooting workflow for inconsistent experimental results.
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Data Presentation
Table 1: Recommended Storage Conditions for GR
55562 Dihydrochloride

Form Condition Temperature Duration Notes

Solid Long-term +4°C
Up to 12 months

or longer

Store under

desiccating

conditions.[1]

-20°C Up to 3 years

As per some

supplier

recommendation

s.

Stock Solution Long-term -80°C Up to 6 months

Aliquot to avoid

freeze-thaw

cycles.

Short-term -20°C Up to 1 month

Aliquot to avoid

freeze-thaw

cycles.

Experimental Protocols
Protocol 1: Preparation of a 10 mM Aqueous Stock
Solution
Objective: To prepare a stable, concentrated stock solution of GR 55562 dihydrochloride for

use in various downstream experiments.

Materials:

GR 55562 dihydrochloride (solid)

Sterile, purified water (e.g., Milli-Q or equivalent)

Sterile microcentrifuge tubes or cryovials
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Calibrated balance

Vortex mixer

Procedure:

Allow the vial of solid GR 55562 dihydrochloride to equilibrate to room temperature before

opening to prevent condensation.

Weigh out the desired amount of the solid compound using a calibrated balance. For

example, to prepare 1 mL of a 10 mM stock solution (Molecular Weight: 448.39 g/mol ),

weigh out 4.48 mg.

Add the appropriate volume of sterile water to the solid.

Vortex the solution until the solid is completely dissolved. Gentle warming may be applied if

necessary, but avoid excessive heat.

Aliquot the stock solution into single-use, sterile microcentrifuge tubes or cryovials.

Label the vials clearly with the compound name, concentration, date of preparation, and

solvent.

Store the aliquots at -80°C for long-term storage or -20°C for short-term storage.
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Workflow for Preparing GR 55562 Stock Solution
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Caption: Experimental workflow for stock solution preparation.
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Signaling Pathway Context
GR 55562 is a selective antagonist of the 5-HT1B receptor. Understanding its mechanism of

action is crucial for experimental design.
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Caption: GR 55562 blocks serotonin's effect on the 5-HT1B receptor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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